2-(4-(aminomethyl)piperidin-1-yl)-N-butyl-N-methylacetamide

• IUPAC Name: 2-[4-(aminomethyl)piperidin-1-yl]-N-butyl-N-methylacetamide
• InChI: InChI=1S/C13H27N3O/c1-3-4-7-15(2)13(17)11-16-8-5-12(10-14)6-9-16/h12H,3-11,14H2,1-2H3
• InChI Key: JIVZJWPFYWGYOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C(=O)CN1CCC(CC1)CN
• Molecular Formula: C13H27N3O
• Molecular Weight: 241.37 g/mol

Description

This compound belongs to the class of organic compounds known as alpha amino acid amides. These are amide derivatives of alpha amino acids.

Scientific Research Applications

Oxindole Synthesis

This compound is used in the synthesis of oxindoles via palladium-catalyzed C-H functionalization, employing methodologies developed by Buchwald and Hartwig. It serves as a valuable tool in medicinal chemistry synthesis, particularly in the development of serine palmitoyl transferase enzyme inhibitors (Magano et al., 2014).

Synthesis of Biologically Active Derivatives

It is used in the synthesis of biologically active N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives. These derivatives display promising activity against enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase (Khalid et al., 2014).

Antibacterial Potentials

Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, synthesized from this compound, have been evaluated for their antibacterial potentials. These derivatives exhibit moderate activity against Gram-negative bacterial strains (Iqbal et al., 2017).

Asymmetric Synthesis

The compound plays a role in asymmetric synthesis, particularly in the synthesis of enantiomerically pure 3-substituted piperidines, demonstrating its utility in creating chiral compounds (Micouin et al., 1994).

Radiosynthesis for Imaging

It is also involved in the radiosynthesis of imaging agents for receptors like EGFR, HER2, and HER3, indicating its significance in diagnostic medicine and molecular imaging (Wang et al., 2014).

Spectral Analysis and Anti-bacterial Study

N-substituted derivatives of this compound have been synthesized and subjected to spectral analysis and anti-bacterial studies, showing its broad applications in the development of new pharmaceutical agents (Khalid et al., 2016).

Mechanism of Action

Target of Action

The primary target of 2-(4-(aminomethyl)piperidin-1-yl)-N-butyl-N-methylacetamide is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, playing a significant role in controlling the progression from the G1 phase to the S phase .

Mode of Action

It is known to interact with its target, cdk2 . This interaction may lead to changes in the activity of CDK2, potentially affecting the cell cycle progression .

Biochemical Pathways

Given its target, it is likely to impact pathways related to cell cycle regulation . The downstream effects of this could include alterations in cell proliferation and growth .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which is a key factor in its efficacy .

Result of Action

The molecular and cellular effects of this compound’s action are likely to be related to its impact on CDK2 activity and, consequently, cell cycle regulation . This could potentially lead to changes in cell proliferation and growth .